![molecular formula C18H22N2O2 B1389903 N-(3-Amino-2-methylphenyl)-2-(3-methylphenoxy)-butanamide CAS No. 1020056-18-1](/img/structure/B1389903.png)
N-(3-Amino-2-methylphenyl)-2-(3-methylphenoxy)-butanamide
Overview
Description
N-(3-Amino-2-methylphenyl)-2-(3-methylphenoxy)-butanamide, commonly referred to as AM-1241, is a synthetic cannabinoid receptor agonist that has been extensively studied for its potential therapeutic applications. This compound has been shown to have significant analgesic effects, making it a promising candidate for the development of new pain medications.
Mechanism of Action
AM-1241 acts as a selective agonist for the CB2 cannabinoid receptor, which is predominantly expressed in immune cells and has been implicated in the regulation of pain and inflammation. By activating this receptor, AM-1241 is able to reduce pain and inflammation in animal models of chronic pain.
Biochemical and Physiological Effects
Studies have shown that AM-1241 is able to reduce pain and inflammation in animal models of chronic pain, without producing the unwanted psychoactive effects associated with other cannabinoids such as THC. In addition, AM-1241 has been shown to have anti-inflammatory effects in a variety of different contexts, including models of inflammatory bowel disease and multiple sclerosis.
Advantages and Limitations for Lab Experiments
AM-1241 has several advantages as a research tool, including its high selectivity for the CB2 receptor and its ability to produce analgesic effects without causing psychoactive effects. However, its limitations include its relatively low potency compared to other synthetic cannabinoids and the need for further research to fully understand its mechanism of action.
Future Directions
There are several potential future directions for research on AM-1241. One area of interest is the development of more potent and selective CB2 agonists, which could have even greater therapeutic potential. In addition, further research is needed to fully understand the mechanism of action of AM-1241 and its potential applications in other contexts beyond chronic pain. Finally, there is a need for clinical trials to evaluate the safety and efficacy of AM-1241 in humans.
Scientific Research Applications
AM-1241 has been the subject of numerous scientific studies, with researchers investigating its potential therapeutic applications in a variety of different contexts. One area of particular interest has been its potential as a treatment for chronic pain.
properties
IUPAC Name |
N-(3-amino-2-methylphenyl)-2-(3-methylphenoxy)butanamide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O2/c1-4-17(22-14-8-5-7-12(2)11-14)18(21)20-16-10-6-9-15(19)13(16)3/h5-11,17H,4,19H2,1-3H3,(H,20,21) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PUXOJBGJSUVLTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC1=CC=CC(=C1C)N)OC2=CC=CC(=C2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-Amino-2-methylphenyl)-2-(3-methylphenoxy)-butanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.